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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of the UltimateSPLASH™

ONE internal standard mixture for the accurate quantification of lipids in various biological

samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document

includes detailed protocols for sample preparation, suggested LC-MS/MS parameters, data

processing workflows, and examples of quantitative data presentation.

Introduction to UltimateSPLASH™ ONE
UltimateSPLASH™ ONE is a comprehensive, ready-to-use internal standard solution for

lipidomics research.[1][2] It contains 69 high-purity, deuterium-labeled lipids covering 15 major

lipid classes.[1] These standards are designed to mimic the diversity of naturally occurring

lipids in terms of chain length and unsaturation.[1] A key feature of UltimateSPLASH™ ONE is

that its components are engineered to appear in the spectral gaps of endogenous lipids,

minimizing isobaric interference.[1] The inclusion of a wide range of lipid classes, such as

phosphatidylinositols (PI), phosphatidylserines (PS), phosphatidylglycerols (PG), and their lyso-

forms, allows for broad applications in lipidomics.[1]
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The primary function of an internal standard in quantitative mass spectrometry is to correct for

variations that can occur during sample preparation, extraction, and analysis, thereby

improving the accuracy and precision of quantification.[3] By adding a known quantity of the

internal standard to each sample at the beginning of the workflow, any sample loss or variation

in ionization efficiency will affect both the analyte and the standard, allowing for reliable

normalization.

Applications in Lipid-Mediated Signaling Pathways
Lipids are not only structural components of membranes but also critical signaling molecules

involved in a multitude of cellular processes. UltimateSPLASH™ ONE is an ideal tool for

studying lipid-mediated signaling pathways due to its comprehensive coverage of key lipid

classes. Two such pathways of significant interest are the PI3K/Akt signaling pathway and the

sphingolipid metabolism pathway.

PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell

growth, proliferation, survival, and metabolism.[4][5] A key step in this pathway is the

phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to generate

phosphatidylinositol 3,4,5-trisphosphate (PIP3) by PI3K.[5] PIP3 acts as a second messenger,

recruiting proteins with pleckstrin homology (PH) domains, such as Akt, to the plasma

membrane, leading to their activation.[5][6] The UltimateSPLASH™ ONE standard includes

phosphatidylinositol (PI) species, which are precursors for the synthesis of phosphoinositides

like PIP2 and PIP3, enabling the accurate monitoring of this critical signaling node.
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PI3K/Akt Signaling Pathway

Sphingolipid Metabolism Pathway
Sphingolipids, including ceramides, sphingomyelin, and sphingosine-1-phosphate (S1P), are

bioactive lipids that regulate diverse cellular processes such as apoptosis, cell proliferation,

and inflammation.[7][8] Ceramide is a central hub in sphingolipid metabolism and can be

generated through the de novo synthesis pathway, the hydrolysis of sphingomyelin, or the

salvage pathway.[7][9] The balance between pro-apoptotic ceramide and pro-survival S1P is

critical for cell fate decisions. UltimateSPLASH™ ONE contains ceramide and sphingomyelin

internal standards, facilitating the accurate quantification of these key signaling molecules and

the elucidation of their roles in health and disease.
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Sphingolipid Metabolism Pathway

Experimental Protocols
The following protocols are provided as a starting point and may require optimization based on

the specific sample type and instrumentation.

General Lipidomics Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15556610/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ultimatesplash-one-internal-standard-in-quantitative-lipidomics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample
(Plasma, Tissue, Cells)

Spike with
UltimateSPLASH ONE

Lipid Extraction
(e.g., MTBE or Folch)

Dry Down & Reconstitute

LC-MS/MS Analysis

Data Processing
(Peak Integration, Normalization)

Quantification & 
Statistical Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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